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Compound of Interest

Compound Name: mAC2-IN-1

Cat. No.: B12364460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selective human adenylate cyclase 2
(mAC2) inhibitor, mAC2-IN-1. The information is intended to support researchers, scientists,
and drug development professionals in the safe handling, storage, and application of this
compound in a laboratory setting. This document includes a summary of its known properties,
general safety precautions, and a visualization of the relevant biological pathway.

Compound Profile

MAC2-IN-1 is a potent and selective inhibitor of human adenylate cyclase 2 (mAC2), a
membrane-bound enzyme responsible for the conversion of ATP to cyclic AMP (cAMP).[1][2][3]
[4] It exhibits an IC50 of 4.45 pM for mAC2 and displays lower activity against other adenylate
cyclase isoforms such as mAC1 and mACS5.[1][2][3][4] Due to its specificity, mAC2-IN-1 is a
valuable tool for studying the physiological and pathological roles of mAC2.

Quantitative Data Summary
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Property Value Source
Human Adenylate Cyclase 2

Target [L[2]3]14]
(mAC2)

IC50 4.45 yM [11121[31[4]

o Low activity on mAC1 and

Selectivity (112131141

mMAC5

Safety and Handling

A specific Safety Data Sheet (SDS) for mAC2-IN-1 was not publicly available at the time of this
writing. Therefore, this section provides general safety and handling guidelines based on
information from chemical suppliers for research compounds of this nature. It is imperative to
handle mAC2-IN-1 with caution in a controlled laboratory environment.

General Safety Precautions

Precaution Description

_ _ Wear appropriate PPE, including safety glasses,
Personal Protective Equipment (PPE)
gloves, and a lab coat.

o Handle in a well-ventilated area or in a fume
Ventilation - .
hood to avoid inhalation of any dust or aerosols.

) Avoid contact with skin and eyes. In case of
Contact Avoidance ] )
contact, rinse thoroughly with water.

_ Do not ingest. If swallowed, seek immediate
Ingestion _ _
medical attention.

) Do not eat, drink, or smoke in the laboratory.
Hygiene .
Wash hands thoroughly after handling.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of mAC2-IN-1.
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Condition Duration
Powder at -20°C 3years
In solvent at -80°C 1 year

It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Experimental Protocols

Detailed experimental protocols for mAC2-IN-1 are not widely published. However, a general
protocol for preparing and using a small molecule inhibitor in cell-based assays is provided
below. This should be adapted based on the specific experimental design.

Preparation of Stock and Working Solutions
e Stock Solution Preparation:

o Based on the desired stock concentration and the amount of compound, calculate the
required volume of solvent (e.g., DMSO).

o Carefully add the solvent to the vial containing the powdered mAC2-IN-1.
o Vortex or sonicate briefly to ensure complete dissolution.
o Store the stock solution at -80°C in small aliquots.
e Working Solution Preparation:
o Thaw an aliquot of the stock solution at room temperature.

o Dilute the stock solution in the appropriate cell culture medium to the desired final
concentration.

o Itis recommended to perform serial dilutions to achieve the final concentration and to
minimize solvent effects on the cells. The final concentration of the solvent (e.g., DMSO) in
the culture medium should be kept low (typically <0.5%) to avoid toxicity.[5][6]
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o Avehicle control (medium with the same concentration of solvent) should always be
included in the experiment.

Signaling Pathway

MAC2-IN-1 targets adenylate cyclase 2, a key enzyme in the G-protein coupled receptor
(GPCR) signaling pathway. The following diagram illustrates the canonical signaling cascade
involving adenylate cyclase.
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Canonical GPCR-Adenylate Cyclase Signaling Pathway and the point of inhibition by mAC2-
IN-1.

This guide is intended for informational purposes for trained laboratory personnel. Always
consult with your institution's safety office and follow all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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